2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-[(4-methylsulfanylphenyl)sulfonylamino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C22H22N2O3S2/c1-16(17-8-4-3-5-9-17)23-22(25)20-10-6-7-11-21(20)24-29(26,27)19-14-12-18(28-2)13-15-19/h3-16,24H,1-2H3,(H,23,25)
• InChI Key: MDIBXHPOSBTXRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide, also known as MPTP, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth.
Biochemical and Physiological Effects:
2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been shown to have anti-inflammatory and neuroprotective effects. It has also been shown to improve insulin sensitivity and glucose tolerance in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide in lab experiments is that it is a well-characterized compound that has been extensively studied. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide. One area of interest is its potential use as a therapeutic agent for cancer treatment. Another area of research could focus on its potential use in the treatment of neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies could explore the compound's effects on other physiological systems, such as the cardiovascular system.

Scientific Research Applications

2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. Studies have shown that 2-({[4-(methylthio)phenyl]sulfonyl}amino)-N-(1-phenylethyl)benzamide has anti-cancer properties and can induce apoptosis in cancer cells.